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Compound of Interest

Compound Name: JC-171

CAS No.: 2112809-98-8

Cat. No.: B608175

Get Quote

As a Senior Application Scientist, I prioritize not just regulatory compliance, but environmental

stewardship and experimental integrity. JC-171 (CAS# 2112809-98-8) is a potent, selective

NLRP3 inflammasome inhibitor. Unlike common reagents, its biological activity is designed to

modulate critical immune pathways (IL-1β release) at micromolar concentrations.

The Golden Rule: Treat JC-171 not merely as chemical waste, but as a bio-active contaminant.

Standard "drain disposal" is strictly prohibited. The goal is complete containment and thermal

destruction (incineration) to prevent downstream ecological effects.

Substance Identification & Risk Profile
Before disposal, you must validate the material. JC-171 is often confused with "JC-1" (the

mitochondrial dye). Ensure you are handling the correct agent.
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Property Specification Operational Implication

Chemical Name

5-Chloro-N-[2-(4-

hydroxysulfamoyl-phenyl)-

ethyl]-2-methoxy-benzamide

Contains Sulfonamide and

Chlorine moieties.[1]

CAS Number 2112809-98-8
Unique identifier for waste

manifests.

Mechanism
Covalent/Selective NLRP3

Inhibition

High biological potency; treat

as toxic.

Physical State White to off-white solid powder
Dust inhalation hazard during

weighing/disposal.

Solubility DMSO (>50 mg/mL), Ethanol
Organic solvent waste streams

required.

Stability
Stable at -20°C (Solid); -80°C

(Solution)

Does not degrade

spontaneously; requires active

destruction.

Personal Protective Equipment (PPE) Matrix
Disposal is often where accidents happen due to complacency. Adhere to this PPE standard

during waste transfer:

Respiratory: N95 or P100 respirator if disposing of dry powder >10 mg outside a fume hood.

Dermal: Double nitrile gloves (0.11 mm min. thickness). JC-171 is soluble in DMSO, which

permeates skin rapidly, carrying the inhibitor with it.

Ocular: Chemical splash goggles (ANSI Z87.1).

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Contaminated Consumables)
Applicability: Pipette tips, weighing boats, gloves, and dry spill cleanup materials.
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Segregation: Do not mix with general trash or biohazard waste (unless contaminated with

infectious agents).

Containment: Place all solids into a Yellow Hazardous Chemical Waste Bag or a rigid

container labeled "Solid Toxic Waste."

Labeling: Tag must read: "Debris contaminated with JC-171 (NLRP3 Inhibitor). Toxic Solid."

Destruction: Route for High-Temperature Incineration.

Protocol B: Liquid Waste (Stock Solutions & Mother
Liquors)
Applicability: Expired DMSO stocks, leftover reaction mixtures.

Solvent Compatibility: JC-171 is typically dissolved in DMSO.

Note: While JC-171 contains a chlorine atom, the bulk solvent (DMSO) is non-

halogenated. However, verify your facility's "Halogenated vs. Non-Halogenated" threshold.

Recommendation: Dispose of in the Non-Halogenated Organic Solvent stream unless

mixed with Chloroform/DCM.

Transfer: Pour into the waste carboy using a funnel to prevent drips.

Rinsing: Triple-rinse the original vial with a small volume of DMSO or Ethanol. Add rinsate to

the waste carboy.

Manifesting: List components as: Dimethyl Sulfoxide (99%), JC-171 (<1%).

Protocol C: Aqueous/Experimental Waste (Cell Media)
Applicability: Cell culture media containing JC-171 (e.g., 10 μM treatment).

Critical Warning: Do not bleach and pour down the drain. Bleach may oxidize the sulfonamide

moiety but does not guarantee deactivation of the core pharmacophore.
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Collection: Aspirate media into a dedicated liquid waste flask labeled "Aqueous Chemical

Waste - Cytotoxic."

Deactivation (Optional but Recommended): If the media also contains viral vectors or human

pathogens, add bleach (10% final vol) to kill biologicals first, then treat the entire mixture as

Chemical Waste.

Disposal: Hand off to EHS for chemical treatment/incineration. Never sewer.

Visualized Disposal Workflow (Decision Tree)
The following diagram illustrates the logical flow for determining the correct waste stream for

JC-171.
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JC-171 Waste Generated
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Figure 1: Decision logic for JC-171 waste segregation. Note that "Sewer" is never an option.

Emergency Procedures: Spill Management
In the event of a spill, rapid containment prevents laboratory contamination.
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Evacuate & Alert: If spill is >100 mg powder, evacuate the immediate area to let dust settle.

Powder Spill:

Do not dry sweep (creates dust).

Cover with wet paper towels (soaked in water or mild detergent) to dampen.

Scoop up damp material and place in a hazardous waste jar.

Liquid Spill (DMSO):

DMSO penetrates standard latex. Use Nitrile or Butyl Rubber gloves.

Absorb with vermiculite or polypropylene pads.

Clean surface with 70% Ethanol followed by soap and water.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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